Cas no 1973462-28-0 (6-(2-Fluorophenoxy)pyridine-3-boronic acid)

6-(2-Fluorophenoxy)pyridine-3-boronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a key methodology in synthetic organic chemistry. The presence of the 2-fluorophenoxy substituent enhances its reactivity and selectivity in forming biaryl structures, making it valuable for pharmaceutical and materials science applications. This compound exhibits good stability under standard handling conditions and demonstrates compatibility with a range of coupling partners. Its boronic acid functional group allows for efficient carbon-carbon bond formation, while the fluorine moiety can influence electronic properties in target molecules. The product is typically used as a building block in the synthesis of complex organic frameworks.
6-(2-Fluorophenoxy)pyridine-3-boronic acid structure
1973462-28-0 structure
Product Name:6-(2-Fluorophenoxy)pyridine-3-boronic acid
CAS No:1973462-28-0
MF:C11H9BFNO3
MW:233.003466367722
MDL:MFCD22375011
CID:4633416
Update Time:2025-06-07

6-(2-Fluorophenoxy)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(2-Fluorophenoxy)pyridine-3-boronic acid
    • MDL: MFCD22375011
    • Inchi: 1S/C11H9BFNO3/c13-9-3-1-2-4-10(9)17-11-6-5-8(7-14-11)12(15)16/h1-7,15-16H
    • InChI Key: NYZYBRHCAFVZTC-UHFFFAOYSA-N
    • SMILES: B(C1=CC=C(OC2=CC=CC=C2F)N=C1)(O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3

6-(2-Fluorophenoxy)pyridine-3-boronic acid Pricemore >>

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